Cas no 93182-35-5 ((3-hydroxy-1-naphthyl) acetate)

• Product Name: (3-hydroxy-1-naphthyl) acetate
• CAS No: 93182-35-5
• MF: C₁₂H₁₀O₃
• MW: 202.21
• CID: 5113624
• Update Time: 2026-03-03

(3-hydroxy-1-naphthyl) acetate Chemical and Physical Properties

Names and Identifiers

• 3-hydroxynaphthalen-1-yl acetate
• (3-hydroxy-1-naphthyl) acetate

• Inchi： 1S/C12H10O3/c1-8(13)15-12-7-10(14)6-9-4-2-3-5-11(9)12/h2-7,14H,1H3
• InChI Key： MELGHTFKAAXDLJ-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=C2C(C=CC=C2)=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on (3-hydroxy-1-naphthyl) acetate

Comprehensive Analysis of (3-hydroxy-1-naphthyl) acetate (CAS No. 93182-35-5): Properties, Applications, and Industry Trends

(3-hydroxy-1-naphthyl) acetate, identified by its CAS No. 93182-35-5, is a specialized organic compound with significant relevance in industrial and research applications. This ester derivative of 3-hydroxy-1-naphthol exhibits unique chemical properties, making it valuable for synthetic chemistry, material science, and niche manufacturing processes. The growing demand for naphthalene derivatives in advanced materials has increased interest in this compound, particularly for its role as an intermediate in photostable formulations and functional dyes.

Recent studies highlight the compound’s thermal stability and solubility profile, which align with trends in high-performance coatings and UV-resistant polymers. Researchers are exploring its potential in sustainable material design, a topic frequently searched in academic and industrial databases. Unlike conventional naphthyl esters, (3-hydroxy-1-naphthyl) acetate offers enhanced compatibility with polar solvents, addressing common challenges in green chemistry applications. This adaptability has spurred discussions on platforms like ResearchGate, where queries about "biodegradable ester alternatives" and "naphthol-based synthons" reflect market needs.

From a synthetic standpoint, the CAS No. 93182-35-5 compound serves as a precursor for azo dyes and liquid crystal displays (LCDs), sectors experiencing rapid growth due to consumer electronics demand. Analytical techniques such as HPLC and GC-MS are critical for quality control, as purity thresholds directly impact downstream performance. Industry forums often cite "optimizing acetate ester synthesis" as a recurring technical challenge, emphasizing the need for standardized protocols.

Environmental and regulatory considerations further shape the compound’s applications. With the rise of REACH compliance and eco-labeling, manufacturers prioritize derivatives like (3-hydroxy-1-naphthyl) acetate for their lower ecological footprint compared to halogenated analogs. Data from Google Trends indicates rising searches for "non-toxic dye intermediates" and "bio-based naphthalene products," underscoring shifting consumer preferences.

Innovations in catalytic esterification have improved the scalability of 93182-35-5 production, reducing energy consumption by 20–30% in pilot studies. Such advancements resonate with circular economy principles, a key focus area for policymakers and investors. Patent filings reveal novel uses in flexible electronics and optical sensors, expanding its market beyond traditional sectors.

In conclusion, (3-hydroxy-1-naphthyl) acetate exemplifies the intersection of functionality and sustainability. Its CAS No. 93182-35-5 designation anchors a growing body of research aimed at meeting technical and environmental benchmarks. As industries pivot toward green synthesis and high-value intermediates, this compound is poised to play a pivotal role in next-generation material solutions.